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Compound of Interest

Compound Name: 2-Bromo-4-methylaniline

Cat. No.: B145976

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2-Bromo-4-methylaniline (CAS No. 583-68-6). Adherence to these guidelines is
essential to ensure a safe laboratory environment and minimize risks associated with this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-4-methylaniline is a hazardous substance that is toxic if swallowed, in contact with
skin, or inhaled.[1][2][3] It is classified as an acute toxicant and an irritant.[2] It can cause
serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][4] Prolonged or
repeated exposure may cause damage to organs, particularly the blood and hematopoietic
system.[1]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield that meets OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1][5]

To prevent eye contact which

can cause serious irritation.[1]

[4]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
exposure.[1][5] Long-sleeved

clothing is recommended.[6]

To avoid skin contact, as the
substance is toxic and can

cause irritation.[1][4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]
[5] A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149

must be followed.[5]

To prevent inhalation, which is

a route of toxic exposure.[1]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2-Bromo-4-methylaniline from preparation to use.

Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][7]

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]
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» Don all required PPE as specified in Table 1 before handling the chemical.
o Keep the container tightly closed when not in use.[1][4][6]

Handling:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe dust, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[1]

In Case of a Spill:

Evacuate personnel from the spill area.

Ventilate the area.

For small spills, absorb with an inert material such as sand, silica gel, or universal binder.[1]

[7]

Collect the absorbed material into a suitable, closed container for disposal.[1][7]

Do not let the chemical enter the drains.[8]

First Aid Measures

Immediate medical attention is required for any exposure.

Table 2: First Aid Procedures for 2-Bromo-4-methylaniline Exposure
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes.[1] Get medical attention.[1]

Remove to fresh air.[1] If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration.[1][4] Get medical attention.[1]

Do NOT induce vomiting. Clean mouth with
Ingestion water.[1][6] Immediately call a POISON
CENTER or doctor/physician.[1][3]

Disposal Plan

2-Bromo-4-methylaniline and its containers must be disposed of as hazardous waste.
o Waste Classification: This material is classified as hazardous waste.[6]

o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant in accordance with local, regional, and national regulations.[1][6]

o Contaminated Materials: Any materials, such as absorbents used for spills, must also be
treated as hazardous waste and disposed of accordingly.

Physical and Chemical Properties

Understanding the properties of 2-Bromo-4-methylaniline is crucial for safe handling and
storage.

Table 3: Physical and Chemical Properties of 2-Bromo-4-methylaniline
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Property Value

Molecular Formula C7H8BrN[1]

Molecular Weight 186.05 g/mol [2]
Appearance Brown liquid[1]

Melting Point 14-16 °C/57.2 - 60.8 °F[1]
Boiling Point 240 °C / 464 °F[9][10]

Flash Point > 112 °C /> 233.6 °F[1]
Specific Gravity 1.500[1]

Solubility Insoluble in water[10][11]

Storage and Incompatible Materials

Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.

o Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[1][4][6] Store locked up.[1][4]

e Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and chloroformates.[1]

Workflow for Safe Handling
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Workflow for Safe Handling of 2-Bromo-4-methylaniline

Preparation
- Verify emergency equipment
- Work in fume hood
- Don PPE

i

Handling
- Avoid contact and inhalation
- Use with care
- Keep container closed

If spill/lexposure occurs

Post-Handling
- Wash hands thoroughly Spill or Exposure Event
- Decontaminate work area

Spill Cleanup
- Evacuate and ventilate
- Use absorbent material
- Collect for disposal

Waste Disposal First Aid
- Collect waste in labeled container - Follow specific procedures
- Dispose as hazardous waste - Seek medical attention

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC154240100&productDescription=2-BROMO-4-METHYLANILINE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methylaniline
https://www.chemicalbook.com/msds/2-bromo-4-methylaniline.pdf
https://www.echemi.com/sds/2-bromo-4-tert-butylaniline-pd180727127250.html
https://m.chemicalbook.com/ProductMSDSDetailCB3447806_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3447806_EN.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15543&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC383200010&productDescription=4-BROMO-N-METHYLANILINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/16230
https://www.sigmaaldrich.com/US/en/product/aldrich/124087
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2126672.htm
https://www.echemi.com/products/pid_Seven44061-2-bromo-4-methylaniline.html
https://www.benchchem.com/product/b145976#personal-protective-equipment-for-handling-2-bromo-4-methylaniline
https://www.benchchem.com/product/b145976#personal-protective-equipment-for-handling-2-bromo-4-methylaniline
https://www.benchchem.com/product/b145976#personal-protective-equipment-for-handling-2-bromo-4-methylaniline
https://www.benchchem.com/product/b145976#personal-protective-equipment-for-handling-2-bromo-4-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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